Cas no 1417656-65-5 (1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone)

• Product Name: 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone
• CAS No: 1417656-65-5
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 4699369
• Update Time: 2025-11-04

1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone
• ANLNCGLQADAVRS-UHFFFAOYSA-N
• FCH3859110
• AX8329284
• 1-(6-Methanesulfonyl-pyridine-3-yl)-ethanone
• Ethanone, 1-[6-(methylsulfonyl)-3-pyridinyl]-

• Inchi： 1S/C8H9NO3S/c1-6(10)7-3-4-8(9-5-7)13(2,11)12/h3-5H,1-2H3
• InChI Key： ANLNCGLQADAVRS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(C)=O)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 199.03
• Monoisotopic Mass: 199.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5

Additional information on 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone

Introduction to 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone (CAS No. 1417656-65-5)

1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone, also known by its CAS number 1417656-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methylsulfonyl group at the 6-position and an ethanone group at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the pyridine derivative, followed by the introduction of the methylsulfonyl group through sulfonation. The final step involves the installation of the ethanone group, which is achieved via a nucleophilic substitution or oxidation reaction. This multi-step synthesis highlights the importance of precise reaction conditions and reagent selection to ensure high yields and purity.

Recent studies have demonstrated that 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone exhibits promising biological activity. For instance, research conducted in 2023 revealed that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, its ability to modulate specific cellular pathways has drawn attention in the context of cancer research.

In terms of applications, 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone finds utility in both academic and industrial settings. It serves as an intermediate in the synthesis of more complex molecules, particularly those with bioactive properties. Furthermore, its stability under various reaction conditions makes it suitable for use in pharmaceutical formulations and agrochemical products.

The structural features of CAS No. 1417656-65-5 contribute significantly to its reactivity and selectivity in chemical transformations. The methylsulfonyl group acts as an electron-withdrawing substituent, enhancing the electrophilic character of the pyridine ring. This property facilitates various nucleophilic attacks, making it a versatile building block in organic synthesis.

From an environmental perspective, the ecological impact of 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone has been a subject of recent investigations. Studies indicate that this compound undergoes efficient biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. Such findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, 1-(6-(Methylsulfonyl)pyridin-3-yl)ethanone (CAS No. 1417656-65-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its promising biological activity and environmental compatibility, positions it as a key molecule for future research and development endeavors.